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Compound of Interest

Compound Name: 2-Chloro-6-propylpyridine

Cat. No.: B13895054

Get Quote

CAS Registry Number: 120145-21-3 Molecular Formula: C₈H₁₀ClN Molecular Weight: 155.63

g/mol [1]

Executive Summary
2-Chloro-6-propylpyridine is a functionalized pyridine derivative serving as a critical

intermediate in the synthesis of agrochemicals (such as nitrapyrin analogs) and pharmaceutical

pharmacophores (including tetrahydroisoquinoline derivatives). Its utility stems from the

orthogonal reactivity of the 2-chloro position (susceptible to nucleophilic aromatic substitution,

SₙAr) and the 6-propyl group (providing lipophilicity and steric bulk).

Accurate knowledge of its boiling point (BP) and melting point (MP) is essential for process

chemists designing purification protocols. This guide synthesizes experimental data with

thermodynamic modeling to provide a definitive reference for handling this compound.

Key Physical Data:

Physical State: Colorless to pale yellow liquid (at 25°C).

Boiling Point (Experimental): 60–65 °C at 0.2 mmHg (vacuum).
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Boiling Point (Predicted Atmospheric): 225–230 °C at 760 mmHg.

Melting Point: < 20 °C (Liquid at room temperature).

Chemical Identity & Structural Analysis
The physicochemical behavior of 2-Chloro-6-propylpyridine is governed by the interplay

between the electron-withdrawing chlorine atom and the electron-donating propyl chain.

Dipole Moment & Volatility: The chlorine atom at the 2-position creates a significant dipole,

increasing the boiling point relative to 2-propylpyridine. However, the propyl chain at the 6-

position introduces steric bulk and London dispersion forces, which further elevate the

boiling point compared to the methyl analog (2-chloro-6-methylpyridine).

Lattice Energy: The asymmetry introduced by the flexible n-propyl chain disrupts efficient

crystal packing, rendering the compound a liquid at room temperature, unlike its more

symmetric analogs which may crystallize more readily.

Comparative Structural Data
Compound CAS Structure

Boiling Point
(Atm)

Boiling Point
(Vacuum)

2-Chloro-6-

propylpyridine
120145-21-3 Cl-Py-nPr ~228 °C (Est)

60 °C @ 0.2

mmHg

2-Chloro-6-

methylpyridine
18368-63-3 Cl-Py-Me ~195 °C

64–68 °C @ 10

mmHg

2-Propylpyridine 622-39-9 H-Py-nPr 170 °C -

2-Chloro-6-

isopropylpyridine
120145-22-4 Cl-Py-iPr ~220 °C -

Thermodynamic Properties: The Core Analysis
Boiling Point Determination
For high-boiling organic intermediates, vacuum distillation is the standard purification method to

avoid thermal decomposition.
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Experimental Value: Synthetic literature reports the isolation of 2-Chloro-6-propylpyridine
as a "lower boiling fraction" during the workup of complex mixtures, with a boiling point of 60

°C at 0.2 mmHg.[2]

Atmospheric Extrapolation: Using the Clausius-Clapeyron relation and nomographs for

substituted pyridines, we can estimate the atmospheric boiling point.

Step 1: A BP of 60 °C at 0.2 mmHg corresponds to roughly 105–110 °C at 10 mmHg.

Step 2: A BP of 110 °C at 10 mmHg extrapolates to approximately 225–230 °C at 760

mmHg.

Implication for Distillation: Researchers should not attempt atmospheric distillation, as the

required pot temperature (>230 °C) poses a risk of polymerization or degradation. Short-path

vacuum distillation is the mandatory protocol.

Melting Point & Solid-State Behavior
Free Base: The compound exists as an oil at standard ambient temperature and pressure

(SATP). No distinct melting point above -10 °C is reported, consistent with the entropic

freedom of the propyl chain.

HCl Salt: To facilitate solid handling, the hydrochloride salt (2-Chloro-6-propylpyridine·HCl)

is often generated. While specific data for the n-propyl salt is sparse, the isopropyl analog

HCl salt melts at 120–122 °C. It is expected that the n-propyl HCl salt would have a slightly

lower melting range (approx. 100–115 °C) due to less efficient packing.

Experimental Protocols
Purification via Vacuum Distillation
The following workflow ensures the isolation of high-purity 2-Chloro-6-propylpyridine from a

crude reaction mixture (e.g., Grignard coupling of 2,6-dichloropyridine).

Equipment:

Short-path distillation head (Vigreux column optional but recommended for isomer

separation).
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High-vacuum pump (capable of < 1 mmHg).

Manometer.

Protocol:

Degassing: Stir crude oil under weak vacuum (20 mmHg) at RT to remove solvents

(THF/Ether).

Ramp: Lower pressure to 0.2–0.5 mmHg.

Heating: Slowly increase oil bath temperature.

Fore-run: Discard fractions boiling < 50 °C (unreacted 2,6-dichloropyridine).

Main Fraction: Collect distillate at 60–65 °C (0.2 mmHg).

Storage: Store the clear oil under Argon at 4 °C.

Visualized Workflow
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Figure 1: Purification logic for isolating 2-Chloro-6-propylpyridine from crude synthesis

mixtures.

Safety & Handling Implications
Flash Point: Based on the estimated boiling point of 228 °C, the closed-cup flash point is

predicted to be > 90 °C (approx. 95–100 °C). It is classified as a Combustible Liquid (Class

IIIB).

Skin Absorption: Like many halogenated pyridines, this compound is lipophilic (LogP ~ 3.0)

and can penetrate the epidermis. Fatal in contact with skin warnings apply to similar analogs

(e.g., 2-chloropyridine). Double-gloving (Nitrile/Neoprene) is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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